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Compound of Interest

Compound Name: All-bond 2

Cat. No.: B1171729

All-Bond 2 System Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked
guestions for researchers, scientists, and drug development professionals utilizing the All-
Bond 2 system. Adherence to proper experimental protocols is critical for optimal performance.

Frequently Asked Questions (FAQSs)

Q1: What is the primary cause of post-operative sensitivity with the All-Bond 2 system?

Al: Post-operative sensitivity with total-etch adhesive systems like All-Bond 2 is often linked to
improper bonding techniques.[1] One of the primary causes is the desiccation, or over-drying,
of the dentin after etching and rinsing.[2] This can cause the collapse of collagen fibers,
preventing the adhesive from fully penetrating the dentinal tubules, which may lead to
sensitivity.[1][2] Another significant factor can be inadequate curing of the adhesive, which
leaves the material soft and compromises the restoration's integrity.[2]

Q2: Is it necessary to keep the dentin moist during the application of All-Bond 2?

A2: Yes, it is crucial to keep the dentin moist. The All-Bond 2 system is designed for wet-
bonding applications.[3] After etching and rinsing, excess water should be removed, but the
dentin surface should remain visibly moist to prevent the collapse of the collagen network.[1]
This ensures proper infiltration of the primer and adhesive for a strong bond.
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Q3: Can All-Bond 2 be used with self-etch or selective-etch techniques?

A3: All-Bond 2 is designed for use with a total-etch technique, where enamel and dentin are
etched with phosphoric acid.[3] For self-etch or selective-etch techniques, a universal bonding
agent like All-Bond Universal is recommended as it is formulated to be compatible with various
etching methods.[1]

Q4: How many coats of primer are required, and is drying between coats necessary?

A4: The manufacturer's instructions specify the application of five consecutive coats of the
mixed Primers A & B to both enamel and dentin. It is critical not to dry between these coats.[3]
After all coats have been applied, the surface should be thoroughly dried with an air syringe for
5-6 seconds to evaporate the solvent.[3]

Q5: What can cause a weak bond strength with the All-Bond 2 system?

A5: Weak bond strength can result from several application errors. These include
contamination of the bonding surface, improper etching time, over-drying of the dentin,
insufficient application of the primer, or inadequate solvent evaporation.[4] Additionally,
incomplete polymerization due to an underpowered or improperly positioned curing light can
significantly weaken the bond.

Troubleshooting Guide
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Problem

Potential Cause

Recommended Solution

Post-Operative Sensitivity

Over-drying of dentin after

etching.

After rinsing the etchant, gently
blot the surface with a cotton
pellet or use a high-volume
evacuator to remove excess
water, leaving the dentin visibly
moist. Do not use a direct

stream of air to dry the dentin.

[1]

Incomplete sealing of dentinal
tubules.

Ensure thorough application of
the 5 coats of primer and
proper solvent evaporation to
create a uniform, glossy
surface. This indicates a well-

sealed surface.

Low Bond Strength

Contamination of the bonding

surface.

Maintain a clean and isolated
working field, preferably using
a rubber dam. If contamination
occurs, re-etch the surface
according to the

manufacturer's instructions.

Improper primer application.

Apply 5 consecutive coats of
the mixed Primers A& B
without drying between coats.
After the final coat, dry
thoroughly for 5-6 seconds to
ensure complete solvent

removal.[3]

Inadequate light curing.

Ensure the curing light is in
close proximity to the adhesive
layer and that the light
exposure time is adequate
according to the

manufacturer's instructions for
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both the adhesive and the

restorative material.

White, Opaque Appearance of
Adhesive Layer

Incorporation of excess water

into the adhesive.

After rinsing the etchant,
ensure that excess water is
removed before applying the
primer. The dentin should be

moist, not overly wet.

Dislodged Restoration

Multiple factors could
contribute, including all of the

above.

Review the entire application
protocol. Pay close attention to
isolation, etching, dentin
moisture, primer application,
solvent evaporation, and light-

curing steps.

Data Presentation

The following table summarizes the micro-shear bond strength of All-Bond Universal (a related

product to All-Bond 2) on superficial dentin under different etching and application strategies.

This data is provided for comparative purposes to illustrate the impact of different techniques

on bond strength.
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Mean Micro-Shear

Adhesive System Etching Strategy Bond Strength Standard Deviation
(MPa)

All-Bond Universal Self-Etch 24.60 3.53

All-Bond Universal Total-Etch 31.47 4.73

Scotchbond Universal  Self-Etch 35.74 6.21

Scotchbond Universal  Total-Etch 29.50 3.89

Adper Single Bond 2
(Control)

Total-Etch 18.09 3.87

Data from a study
evaluating universal
bonding agents. The
total-etch technique
for All-Bond Universal
showed a higher
micro-shear bond
strength compared to
the self-etch

technique.[5]

Experimental Protocols

General Protocol for Composite Restoration with All-Bond 2:
o Cavity Preparation: Prepare the cavity and clean the surface with pumice.

o Etching: Apply a 32% phosphoric acid etchant (e.g., UNI-ETCH) to both enamel and dentin
for 15 seconds. Rinse thoroughly with water.[3]

¢ Moisture Control: Remove excess water with a gentle burst of air or by blotting with a cotton
pellet. The dentin surface should remain moist. Do not desiccate the tooth structure.[3]

o Primer Application: Mix equal parts of All-Bond 2 Primer A and Primer B. Apply 5
consecutive coats of the mixed primer to the enamel and dentin surfaces. Do not dry
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between coats.[3]

o Solvent Evaporation: After the fifth coat, dry all primed surfaces for 5-6 seconds with an air
syringe to ensure complete removal of the solvent and any displaced water. The surface
should appear glossy.[3]

o Adhesive Resin Application: Apply a thin layer of D/E (Dentin/Enamel) Resin over the primed
surfaces.

 Light Curing: Light cure the adhesive resin for 20 seconds.

o Restoration Placement: Proceed with the placement of the composite restorative material in
increments, light-curing each increment according to the manufacturer's instructions.

Visualizations

Click to download full resolution via product page

Caption: Standard workflow for the All-Bond 2 system.
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Post-Operative Sensitivity Reported

Check 1: Deptin Moisture

Was dentin kept moist after rinsing?

\'\ Check 2: Primer Application

Were 5 coats of primer applied
without drying between coats?

Potential Cause:
Over-drying of dentin

Check 3: Solvent Evaporation

Potential Cause:
Improper primer application

‘Was the primer layer thoroughly
air-dried before curing?

Check 4: Curing

Potential Cause:
Incomplete solvent evaporation

Was the adhesive adequately
light-cured?

Potential Cause:
Incomplete polymerization

Solution:
Review and refine application technique

Click to download full resolution via product page

Caption: Troubleshooting logic for post-operative sensitivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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